
Aldoxycarb: A Technical Guide to its Chemical
and Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aldoxycarb

Cat. No.: B1666834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aldoxycarb, a carbamate pesticide, is recognized for its efficacy as a systemic insecticide and

nematicide. As a metabolite of aldicarb, it functions by inhibiting acetylcholinesterase, an

enzyme critical for nerve function. This technical guide provides an in-depth overview of the

chemical and physical properties of aldoxycarb, its synthesis, metabolic fate, and the

methodologies used to determine its key characteristics. The information is presented to

support research, drug development, and risk assessment activities.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of Aldoxycarb.

Table 1: Chemical Identification of Aldoxycarb
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Identifier Value

Common Name Aldoxycarb

IUPAC Name
2-methyl-2-(methylsulfonyl)propanal O-

[(methylamino)carbonyl]oxime

CAS Number 1646-88-4[1]

Molecular Formula C₇H₁₄N₂O₄S[1]

Molecular Weight 222.26 g/mol [2][3]

Chemical Family Carbamate[4]

Table 2: Physical and Chemical Properties of Aldoxycarb
Property Value Temperature (°C)

Physical State Crystalline powder/solid[4][5] 20

Color White[4]

Odor Slightly sulfurous[4]

Melting Point 140 - 142 °C[1][4]

Boiling Point Decomposes before boiling

Vapor Pressure
1.2 x 10⁻² Pa (9 x 10⁻⁵ mm

Hg)[2][4]
25

Density 1.35 g/cm³[4][5] 20

Water Solubility 10,000 mg/L[1][5] 20

Log P (Octanol-Water Partition

Coefficient)
-0.57[5] 20

Henry's Law Constant 2.67 x 10⁻⁴ Pa m³/mol[1] 25

Synthesis and Metabolism
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Aldoxycarb is synthesized through the oxidation of aldicarb.[1] In biological systems and the

environment, it undergoes further transformation.

Synthesis of Aldoxycarb
The synthesis of aldoxycarb from its parent compound, aldicarb, involves the oxidation of the

sulfur atom.

Aldicarb
(2-methyl-2-(methylthio)propionaldehyde

O-(methylcarbamoyl)oxime)

Aldoxycarb
(2-methyl-2-(methylsulfonyl)propanal

O-(methylcarbamoyl)oxime)

Oxidation

Click to download full resolution via product page

Caption: Synthesis of Aldoxycarb via oxidation of Aldicarb.

Metabolic Pathway of Aldoxycarb
In plants and animals, aldoxycarb is metabolized primarily through hydrolysis of the carbamate

ester bond, forming the corresponding oxime. This is followed by further reactions to yield

various metabolites.[4]
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Caption: Metabolic breakdown of Aldoxycarb.

Mechanism of Action: Cholinesterase Inhibition
Aldoxycarb, like other carbamate pesticides, exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE). This leads to an accumulation of the neurotransmitter

acetylcholine in the synaptic cleft, causing continuous nerve stimulation.
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Caption: Cholinesterase inhibition by Aldoxycarb.

Experimental Protocols
The following sections outline representative experimental protocols for determining key

physical properties of Aldoxycarb. These are based on internationally recognized guidelines

and standard laboratory practices.

Determination of Water Solubility (Flask Method -
adapted from OECD Guideline 105)
This method is suitable for substances with solubilities greater than 10⁻² g/L.

1. Principle: A saturated solution of Aldoxycarb in water is prepared by stirring an excess of

the solid with water at a constant temperature. The concentration of Aldoxycarb in the

aqueous phase is then determined by a suitable analytical method.

2. Materials:

Aldoxycarb, analytical standard
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Distilled or deionized water

Constant temperature bath or shaker

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

3. Procedure:

Add an excess amount of Aldoxycarb to a flask containing a known volume of water.

Place the flask in a constant temperature bath set to 20°C and stir the mixture for 24 hours to

ensure equilibrium is reached.

After 24 hours, cease stirring and allow the mixture to stand for at least another 24 hours at

the same temperature to allow for phase separation.

Centrifuge an aliquot of the aqueous phase to remove any suspended solid particles.

Carefully withdraw a sample from the supernatant for analysis.

Determine the concentration of Aldoxycarb in the sample using a validated HPLC method.

Repeat the determination at least twice.

4. Data Analysis: The water solubility is reported as the average concentration of Aldoxycarb
in the saturated aqueous solution, expressed in mg/L.

Determination of Vapor Pressure (Dynamic Method -
adapted from OECD Guideline 104)
This method involves measuring the boiling temperature of the substance at different

pressures.

1. Principle: The vapor pressure of a substance is determined by measuring the boiling

temperature at various pressures.
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2. Materials:

Aldoxycarb, analytical standard

Apparatus for measuring boiling temperature under reduced pressure (e.g., a Cottrell pump)

Pressure and temperature measuring devices

3. Procedure:

Place a sample of Aldoxycarb into the boiling vessel of the apparatus.

Reduce the pressure in the system to a desired level.

Heat the sample until it boils.

Record the boiling temperature and the corresponding pressure.

Repeat the measurement at several different pressures.

4. Data Analysis: The vapor pressure data are plotted as log(p) versus 1/T (Clausius-Clapeyron

plot). The vapor pressure at a specific temperature (e.g., 25°C) can be determined by

extrapolation.

Determination of Octanol-Water Partition Coefficient
(Shake-Flask Method - adapted from OECD Guideline
107)
This method determines the ratio of a chemical's concentration in the octanol and water phases

at equilibrium.

1. Principle: A solution of Aldoxycarb in either n-octanol or water is shaken with the other

immiscible phase until equilibrium is reached. The concentration of Aldoxycarb in both phases

is then measured.

2. Materials:

Aldoxycarb, analytical standard
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n-Octanol, analytical grade, saturated with water

Water, saturated with n-octanol

Separatory funnels

Mechanical shaker

Centrifuge

Analytical instrument for concentration measurement (e.g., HPLC)

3. Procedure:

Prepare a stock solution of Aldoxycarb in either n-octanol or water.

Add a known volume of the stock solution and the other phase to a separatory funnel.

Shake the funnel in a mechanical shaker at a constant temperature for a sufficient time to

reach equilibrium (e.g., 24 hours).

After shaking, allow the phases to separate. Centrifugation may be necessary to break up

emulsions.

Determine the concentration of Aldoxycarb in both the n-octanol and water phases using a

suitable analytical method.

Perform the determination in triplicate.

4. Data Analysis: The octanol-water partition coefficient (P_ow) is calculated as the ratio of the

concentration of Aldoxycarb in the n-octanol phase to its concentration in the aqueous phase.

The result is typically expressed as its logarithm (log P_ow).

Experimental Workflow for Property Determination
The following diagram illustrates a general workflow for the experimental determination of a

physical property of Aldoxycarb.
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Caption: General workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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